N2-Benzoyl-2/'-deoxy-5/'-O-DMT-D-guanosine
N2-Benzoyl-2/'-deoxy-5/'-O-DMT-D-guanosine
Brand Name:
Vulcanchem
CAS No.:
109464-23-5
VCID:
VC0009898
InChI:
InChI=1S/C38H35N5O7/c1-47-28-17-13-26(14-18-28)38(25-11-7-4-8-12-25,27-15-19-29(48-2)20-16-27)49-22-31-30(44)21-32(50-31)43-23-39-33-34(43)40-37(42-36(33)46)41-35(45)24-9-5-3-6-10-24/h3-20,23,30-32,44H,21-22H2,1-2H3,(H2,40,41,42,45,46)/t30-,31+,32+/m0/s1
SMILES:
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(CC(O4)N5C=NC6=C5NC(=NC6=O)NC(=O)C7=CC=CC=C7)O
Molecular Formula:
C38H35N5O7
Molecular Weight:
673.7 g/mol
N2-Benzoyl-2/'-deoxy-5/'-O-DMT-D-guanosine
CAS No.: 109464-23-5
Main Products
VCID: VC0009898
Molecular Formula: C38H35N5O7
Molecular Weight: 673.7 g/mol
CAS No. | 109464-23-5 |
---|---|
Product Name | N2-Benzoyl-2/'-deoxy-5/'-O-DMT-D-guanosine |
Molecular Formula | C38H35N5O7 |
Molecular Weight | 673.7 g/mol |
IUPAC Name | N-[9-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-6-oxo-3H-purin-2-yl]benzamide |
Standard InChI | InChI=1S/C38H35N5O7/c1-47-28-17-13-26(14-18-28)38(25-11-7-4-8-12-25,27-15-19-29(48-2)20-16-27)49-22-31-30(44)21-32(50-31)43-23-39-33-34(43)40-37(42-36(33)46)41-35(45)24-9-5-3-6-10-24/h3-20,23,30-32,44H,21-22H2,1-2H3,(H2,40,41,42,45,46)/t30-,31+,32+/m0/s1 |
Standard InChIKey | UCUYPNDIDSPRHU-DCMFLLSESA-N |
Isomeric SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OC[C@@H]4[C@H](C[C@@H](O4)N5C=NC6=C5NC(=NC6=O)NC(=O)C7=CC=CC=C7)O |
SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(CC(O4)N5C=NC6=C5NC(=NC6=O)NC(=O)C7=CC=CC=C7)O |
Canonical SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(CC(O4)N5C=NC6=C5NC(=NC6=O)NC(=O)C7=CC=CC=C7)O |
PubChem Compound | 10305260 |
Last Modified | Nov 14 2021 |
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